1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride

• IUPAC Name: 1-(azetidin-3-yl)-2,6-dimethylpiperidine;dihydrochloride
• InChI: InChI=1S/C10H20N2.2ClH/c1-8-4-3-5-9(2)12(8)10-6-11-7-10;;/h8-11H,3-7H2,1-2H3;2*1H
• InChI Key: NHHQGDISMSKZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C2CNC2)C.Cl.Cl
• Molecular Formula: C10H22Cl2N2
• Molecular Weight: 241.20 g/mol
• CAS No.: 178311-94-9

Description

1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride is an organic compound with the molecular formula C8H18Cl2N2. It is a white crystalline solid that is highly soluble in water but has poor solubility in non-polar organic solvents . This compound is widely used in various fields of chemistry due to its unique properties.

Preparation Methods

The preparation of 1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride typically involves the reaction of N-(3-azetidinyl)piperidine with hydrochloric acid. The reaction can be carried out at ambient temperature, and the product is obtained by crystallization in solution . Industrial production methods often involve similar synthetic routes but on a larger scale, ensuring the purity and yield of the compound.

Chemical Reactions Analysis

1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminium hydride.

Substitution: It can undergo substitution reactions where one of its hydrogen atoms is replaced by another atom or group, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst and intermediate in organic synthesis, aiding in the preparation of various organic compounds.

Biology: The compound is utilized in biochemical studies to understand its interactions with biological molecules.

Medicine: It serves as a building block for the synthesis of pharmaceuticals, contributing to the development of new drugs.

Industry: The compound is employed in the production of dyes and surfactants, enhancing the properties of these materials

Mechanism of Action

The mechanism of action of 1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-(3-Azetidinyl)-2,6-dimethyl-piperidine dihydrochloride can be compared with other similar compounds, such as:

1-(3-Azetidinyl)-3,5-dimethyl-1H-pyrazole dihydrochloride: This compound has a similar structure but different functional groups, leading to distinct chemical properties and applications.

1-(3-Azetidinyl)piperidine dihydrochloride: While similar in structure, this compound lacks the additional methyl groups, resulting in different reactivity and uses.

These comparisons highlight the uniqueness of this compound in terms of its chemical structure and applications.